![molecular formula C25H18FN3O3S B2628642 N-(2-fluorophenyl)-2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide CAS No. 872207-95-9](/img/structure/B2628642.png)
N-(2-fluorophenyl)-2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
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Description
N-(2-fluorophenyl)-2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C25H18FN3O3S and its molecular weight is 459.5. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
Studies have examined the crystal structures of various 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, revealing insights into their molecular conformations. These molecules typically exhibit a folded conformation around the methylene C atom of the thioacetamide bridge. The inclination of the pyrimidine ring to the benzene ring and the presence of intramolecular hydrogen bonds contribute to their stable configurations, which could influence their biological activity and interaction with biological macromolecules (Subasri et al., 2016).
Synthesis and Biological Activity
A related area of research focuses on the synthesis of novel compounds with specific structural features, such as thioxothiazolidin and pyrazolyl methylene moieties, and evaluating their anti-inflammatory activity. These studies highlight the potential of such compounds for medicinal applications, particularly in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).
Quantum Chemical Insights
Quantum chemical studies on similar compounds, like those incorporating the fluorophenyl moiety, offer insights into their molecular structure, hydrogen-bonded interactions, and spectroscopic properties. Such analyses are crucial for understanding the pharmacokinetic properties and potential antiviral activities, especially against targets like SARS-CoV-2 (Mary et al., 2020).
Antitumor Activity Evaluation
Research into thieno[3,2-d]pyrimidine derivatives demonstrates the potential of these compounds as antitumor agents. The synthesis and evaluation of different functional group substitutions on these cores have led to compounds with potent anticancer activity, emphasizing the role of structural diversity in medicinal chemistry (Hafez & El-Gazzar, 2017).
properties
IUPAC Name |
N-(2-fluorophenyl)-2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18FN3O3S/c1-15-7-6-8-16(13-15)29-24(31)23-22(17-9-2-5-12-20(17)32-23)28-25(29)33-14-21(30)27-19-11-4-3-10-18(19)26/h2-13H,14H2,1H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKIPGBYRDFNDPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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